Cas no 1709823-61-9 (GnRH antagonist 2)

• Product Name: GnRH antagonist 2
• CAS No: 1709823-61-9
• MF: C₂₈H₂₉F₂N₉O₅
• MW: 609.5840
• CID: 5013670
• PubChem ID: 91755013
• Update Time: 2025-06-15

GnRH antagonist 2 Chemical and Physical Properties

Names and Identifiers

• GnRH antagonist 2
• BDBM405274
• US10344034, Example 11
• 1709823-61-9
• AKOS040755567
• CS-0160030
• G17809
• MS-30676
• IMJPTZZFUZNJLV-UHFFFAOYSA-N
• SCHEMBL16692994
• 1-[4-[7-[(2,6-difluorophenyl)methyl]-3-[(dimethylamino)methyl]-5-(6-methoxypyridazin-3-yl)-4,6-dioxopyrazolo[3,4-d]pyrimidin-2-yl]phenyl]-3-methoxyurea
• EX-A5560
• HY-134864

• Inchi： 1S/C28H29F2N9O5/c1-36(2)15-21-24-25(34-39(21)17-10-8-16(9-11-17)31-27(41)35-44-4)37(14-18-19(29)6-5-7-20(18)30)28(42)38(26(24)40)22-12-13-23(43-3)33-32-22/h5-13,25,34H,14-15H2,1-4H3,(H2,31,35,41)
• InChI Key： RNFZMXKNNMZTTR-UHFFFAOYSA-N
• SMILES： FC1C([H])=C([H])C([H])=C(C=1C([H])([H])N1C(N(C2C([H])=C([H])C(=NN=2)OC([H])([H])[H])C(C2=C(C([H])([H])N(C([H])([H])[H])C([H])([H])[H])N(C3C([H])=C([H])C(=C([H])C=3[H])N([H])C(N([H])OC([H])([H])[H])=O)N([H])C12[H])=O)=O)F

Computed Properties

• Exact Mass: 609.22597138 g/mol
• Monoisotopic Mass: 609.22597138 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 44
• Rotatable Bond Count: 9
• Complexity: 1080
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 145
• Molecular Weight: 609.6

Additional information on GnRH antagonist 2

Comprehensive Overview of GnRH Antagonist 2 (CAS No. 1709823-61-9): Mechanism, Applications, and Research Insights

The GnRH antagonist 2 (CAS No. 1709823-61-9) is a specialized compound gaining significant attention in endocrinology and reproductive medicine. As a gonadotropin-releasing hormone (GnRH) antagonist, it plays a pivotal role in modulating hormonal pathways, particularly in conditions like endometriosis, assisted reproductive technology (ART), and prostate cancer. Researchers and clinicians are increasingly exploring its potential due to its rapid onset of action and reversible suppression of gonadotropins, distinguishing it from traditional GnRH agonists.

One of the most searched questions about GnRH antagonist 2 revolves around its mechanism of action. Unlike agonists, which initially stimulate hormone release before suppressing it, antagonists like 1709823-61-9 directly block GnRH receptors in the pituitary gland. This immediate inhibition reduces luteinizing hormone (LH) and follicle-stimulating hormone (FSH) secretion, making it invaluable in IVF protocols to prevent premature ovulation. Its precision aligns with the growing demand for personalized medicine in fertility treatments.

The compound’s pharmacokinetic profile is another hotspot for discussion. Studies highlight its high binding affinity and metabolic stability, which contribute to its efficacy in clinical settings. For instance, its use in controlled ovarian stimulation (COS) has been linked to shorter treatment cycles and lower risks of ovarian hyperstimulation syndrome (OHSS)—a frequent concern among patients undergoing fertility preservation. These advantages are often compared to older therapies, reinforcing its status as a next-generation GnRH modulator.

Beyond reproductive health, CAS No. 1709823-61-9 is being investigated for oncology applications. Preclinical data suggest its potential in hormone-dependent cancers, such as certain breast and prostate malignancies, where suppressing sex hormones is therapeutic. This dual utility in endocrinology and oncology has spurred collaborations between biotech firms and academic institutions, as reflected in recent patent filings and clinical trial registries.

From a synthetic chemistry perspective, the compound’s molecular structure features optimized modifications to enhance bioavailability and reduce off-target effects. Analytical techniques like HPLC and mass spectrometry are critical for quality control, ensuring batch consistency—a priority for regulatory compliance in GMP manufacturing. Such details address common queries from pharmaceutical developers seeking scalable synthesis routes.

Environmental and safety profiles of GnRH antagonist 2 also align with modern green chemistry principles. Its degradation pathways are studied to minimize ecological impact, resonating with trends in sustainable drug development. Additionally, its non-teratogenic properties (as evidenced in toxicity studies) make it a safer alternative for long-term use compared to earlier analogs.

In summary, 1709823-61-9 represents a convergence of innovation in peptide therapeutics and precision medicine. Its expanding applications—from fertility clinics to cancer research—underscore its versatility. As the scientific community continues to unravel its full potential, this compound is poised to redefine standards in hormonal disorder management and targeted therapy.